Cas no 119932-34-2 (ethyl 4-(2-aminoethoxy)benzoate)

• Product Name: ethyl 4-(2-aminoethoxy)benzoate
• CAS No: 119932-34-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2116233
• PubChem ID: 14188642
• Update Time: 2025-06-14

ethyl 4-(2-aminoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-aminoethoxy)benzoate
• DTXSID10557156
• 119932-34-2
• CS-0348056
• Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester
• SCHEMBL4247628
• DA-34027
• G50831
• A1-05364
• AKOS012608477
• EN300-69929

• Inchi： 1S/C11H15NO3/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12/h3-6H,2,7-8,12H2,1H3
• InChI Key： GSMQSCQEUUXRDE-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-(2-aminoethoxy)benzoate

Recent Advances in the Study of Ethyl 4-(2-aminoethoxy)benzoate (CAS: 119932-34-2) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(2-aminoethoxy)benzoate (CAS: 119932-34-2) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug development and biological studies. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in the pharmaceutical industry.

One of the key areas of investigation has been the role of ethyl 4-(2-aminoethoxy)benzoate in the synthesis of prodrugs and its ability to enhance the bioavailability of active pharmaceutical ingredients (APIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a linker in antibody-drug conjugates (ADCs), where it facilitated the controlled release of cytotoxic agents in cancer cells. The study reported improved therapeutic efficacy and reduced off-target effects, underscoring its potential in precision medicine.

Another notable advancement is the compound's application in enzyme inhibition, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways. Research conducted by Li et al. (2024) revealed that derivatives of ethyl 4-(2-aminoethoxy)benzoate exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in tumor metastasis. These findings open new avenues for developing anti-metastatic agents with enhanced specificity and reduced side effects.

In addition to its therapeutic potential, ethyl 4-(2-aminoethoxy)benzoate has been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique structural features allowed for real-time monitoring of oxidative stress, providing valuable insights into disease mechanisms and drug responses.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 preprint on bioRxiv described the synthesis of nanoparticle-encapsulated ethyl 4-(2-aminoethoxy)benzoate, which showed improved stability and targeted delivery in preclinical models.

In conclusion, ethyl 4-(2-aminoethoxy)benzoate (CAS: 119932-34-2) continues to be a focal point of innovation in chemical biology and pharmaceutical research. Its multifaceted applications—from drug delivery to enzyme inhibition and diagnostic tools—underscore its importance in advancing therapeutic and scientific frontiers. Future studies are expected to further elucidate its mechanisms of action and expand its utility in clinical and industrial settings.